Cas no 114479-72-0 (3-(1-cyanopropan-2-yloxy)butanenitrile)

• Product Name: 3-(1-cyanopropan-2-yloxy)butanenitrile
• CAS No: 114479-72-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 2612942
• PubChem ID: 71338361
• Update Time: 2025-04-21

3-(1-cyanopropan-2-yloxy)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyanopropan-2-yloxy)butanenitrile
• 114479-72-0
• DTXSID90765954
• SCHEMBL8698778
• 3,3'-Oxydibutanenitrile

• Inchi： 1S/C8H12N2O/c1-7(3-5-9)11-8(2)4-6-10/h7-8H,3-4H2,1-2H3
• InChI Key： HVKVEEQZTCWTOA-UHFFFAOYSA-N
• SMILES： O(C(C)CC#N)C(C)CC#N

Computed Properties

• Exact Mass: 152.094963011Da
• Monoisotopic Mass: 152.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 56.8Ų